Cas no 866362-07-4 (1,2,8,9-Dibenzofurantetramine)

• Product Name: 1,2,8,9-Dibenzofurantetramine
• CAS No: 866362-07-4
• MF: C₁₂H₁₂N₄O
• MW: 228.249881744385
• CID: 718859
• PubChem ID: 57354903
• Update Time: 2025-04-19

1,2,8,9-Dibenzofurantetramine Chemical and Physical Properties

Names and Identifiers

• 1,2,8,9-Dibenzofurantetramine
• dibenzofuran-1,2,8,9-tetramine
• 866362-07-4
• DTXSID90722784
• Dibenzo[b,d]furan-1,2,8,9-tetramine
• SCHEMBL3873745

• Inchi： 1S/C12H12N4O/c13-5-1-3-7-9(11(5)15)10-8(17-7)4-2-6(14)12(10)16/h1-4H,13-16H2
• InChI Key： YXNDELWRBAWSMS-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=C(C=2C2C(=C(C=CC1=2)N)N)N)N

Computed Properties

• Exact Mass: 228.10111102g/mol
• Monoisotopic Mass: 228.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 117Ų